Cas no 185034-21-3 (Borate(1-),hydrotris(5-methyl-3-phenyl-1H-pyrazolato-kN1)-, potassium (1:1), (T-4)-)

• Product Name: Borate(1-),hydrotris(5-methyl-3-phenyl-1H-pyrazolato-kN1)-, potassium (1:1), (T-4)-
• CAS No: 185034-21-3
• MF: C₃₀H₂₇BKN₆
• MW: 521.484886407852
• CID: 137832
• PubChem ID: 56845894
• Update Time: 2025-04-19

Borate(1-),hydrotris(5-methyl-3-phenyl-1H-pyrazolato-kN1)-, potassium (1:1), (T-4)- Chemical and Physical Properties

Names and Identifiers

• Borate(1-),hydrotris(5-methyl-3-phenyl-1H-pyrazolato-kN1)-, potassium (1:1), (T-4)-
• POTASSIUM HYDROTRIS (3-PHENYL-5-METHYLPYRAZOL-1-YL)BORATE
• Potassiumhydrotris(3-(3-pyridyl)-5-methylpyrazol-1-yl)borate
• potassium:tris(5-methyl-3-phenylpyrazol-1-yl)boron(1-)
• Potassiumhydrotris(3-phenyl-5-methylpyrazol-1-yl)borate,97%
• 185034-21-3
• AKOS015910897
• Potassium hydrotris(3-phenyl-5-methylpyrazol-1-yl)borate
• potassium;tris(5-methyl-3-phenylpyrazol-1-yl)boron(1-)

• MDL： MFCD01862445
• Inchi： 1S/C30H27BN6.K/c1-22-19-28(25-13-7-4-8-14-25)32-35(22)31(36-23(2)20-29(33-36)26-15-9-5-10-16-26)37-24(3)21-30(34-37)27-17-11-6-12-18-27;/h4-21H,1-3H3;/q-1;+1
• InChI Key： QBWIDNDNXAHXPC-UHFFFAOYSA-N
• SMILES： [K+].N1([B-](N2C(C)=CC(C3C=CC=CC=3)=N2)N2C(C)=CC(C3C=CC=CC=3)=N2)C(C)=CC(C2C=CC=CC=2)=N1 |^1:2|

Computed Properties

• Exact Mass: 521.20300
• Monoisotopic Mass: 521.2027315g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 38
• Rotatable Bond Count: 6
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.5Ų
• Surface Charge: 0
• Tautomer Count: 14
• XLogP3: 3.2

Experimental Properties

• Color/Form: Not determined
• Melting Point: 157°C
• PSA: 53.46000
• LogP: 6.13190
• Solubility: Not determined

Borate(1-),hydrotris(5-methyl-3-phenyl-1H-pyrazolato-kN1)-, potassium (1:1), (T-4)- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles